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Compound of Interest

Compound Name: 4-Bromo-6-methylpyridin-2-amine

Cat. No.: B1289317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-6-methylpyridin-2-amine and its structural isomers are heterocyclic amines that

serve as crucial building blocks in the synthesis of a wide array of biologically active molecules.

[1][2] These compounds are of significant interest to the pharmaceutical and agrochemical

industries due to their utility in developing novel drugs—including anti-inflammatory, anti-

cancer, and neurological agents—and in formulating advanced pesticides and herbicides.[1][2]

Understanding the solubility of 4-Bromo-6-methylpyridin-2-amine in various organic solvents

is a critical preliminary step in its application, influencing reaction conditions, purification

methods, and formulation development.

This technical guide provides a comprehensive overview of the methodologies for determining

the solubility of 4-Bromo-6-methylpyridin-2-amine in organic solvents. While specific

quantitative data for this compound is not readily available in public literature, this guide equips

researchers with the necessary experimental protocols to generate this vital data in-house.

Physicochemical Properties
A summary of the known physicochemical properties of 4-Bromo-6-methylpyridin-2-amine is

presented in the table below.
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Property Value Source

Molecular Formula C₆H₇BrN₂ PubChem

Molecular Weight 187.04 g/mol PubChem[3]

CAS Number 524718-27-2 PubChem

Appearance Off-white to pale yellow solid Chem-Impex[2]

XLogP3 1.6 PubChem[3]

Quantitative Solubility Data
As of the latest literature review, comprehensive quantitative solubility data for 4-Bromo-6-
methylpyridin-2-amine across a range of organic solvents has not been published. The

following table is provided as a template for researchers to populate with their experimentally

determined values.
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Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Solubility
(mol/L)

Method Used

Methanol 25 Gravimetric

Ethanol 25 Gravimetric

Isopropanol 25 Gravimetric

Acetone 25 Gravimetric

Ethyl Acetate 25 Gravimetric

Dichloromethane 25 Gravimetric

Chloroform 25 Gravimetric

Toluene 25 Gravimetric

N,N-

Dimethylformami

de (DMF)

25 Gravimetric

Dimethyl

Sulfoxide

(DMSO)

25 Gravimetric

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of 4-Bromo-6-
methylpyridin-2-amine in organic solvents.

Gravimetric Method for Solubility Determination
This method directly measures the mass of the solute that can be dissolved in a specific

volume of solvent to create a saturated solution.[4][5][6][7]

Materials:

4-Bromo-6-methylpyridin-2-amine

Selected organic solvents (analytical grade)
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Volumetric flasks (10 mL)

Conical flasks with stoppers

Analytical balance (readable to 0.1 mg)

Thermostatic shaker bath

Syringe filters (0.45 µm, solvent-compatible)

Evaporating dishes (pre-weighed)

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 4-Bromo-6-methylpyridin-2-amine to a conical flask

containing a known volume (e.g., 10 mL) of the selected organic solvent. An excess is

ensured when undissolved solid remains.

Seal the flask and place it in a thermostatic shaker bath set to a constant temperature

(e.g., 25 °C).

Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is

reached. Periodically check for the continued presence of undissolved solid.

Sample Collection and Filtration:

Allow the flask to stand undisturbed in the thermostatic bath for at least 2 hours to allow

the excess solid to settle.

Carefully withdraw a known volume of the supernatant (e.g., 5 mL) using a volumetric

pipette, ensuring no solid particles are disturbed.

Filter the collected supernatant through a 0.45 µm syringe filter into a pre-weighed

evaporating dish. This step is crucial to remove any fine, undissolved particles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1289317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Evaporation and Mass Determination:

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the solute (e.g., 60-80 °C). The oven should be well-

ventilated.

Once the solvent has completely evaporated, cool the dish in a desiccator to room

temperature.

Weigh the evaporating dish containing the dried solute on an analytical balance.

Repeat the drying and weighing process until a constant mass is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved solute by subtracting the initial mass of the empty

evaporating dish from the final constant mass.

Express the solubility in g/100 mL or convert to mol/L using the molecular weight of 4-
Bromo-6-methylpyridin-2-amine.

UV-Visible Spectrophotometry Method
This method is suitable for compounds that have a chromophore and absorb light in the UV-Vis

spectrum. It is a high-throughput method for determining kinetic solubility.[8][9][10]

Materials:

4-Bromo-6-methylpyridin-2-amine

Selected organic solvents (UV grade)

UV-Visible Spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Analytical balance
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Procedure:

Determination of λmax:

Prepare a dilute stock solution of 4-Bromo-6-methylpyridin-2-amine in the chosen

solvent.

Scan the solution over a relevant wavelength range (e.g., 200-400 nm) to determine the

wavelength of maximum absorbance (λmax).

Preparation of Calibration Curve:

Prepare a series of standard solutions of known concentrations from the stock solution by

serial dilution.

Measure the absorbance of each standard solution at the determined λmax.

Plot a graph of absorbance versus concentration to create a calibration curve. The curve

should be linear and pass through the origin (or be corrected for a blank).

Preparation of Saturated Solution and Analysis:

Prepare a saturated solution as described in the gravimetric method (Section 4.1, step 1).

After equilibration and settling, filter the supernatant using a 0.45 µm syringe filter.

Dilute a known volume of the filtered saturated solution with the same solvent to bring the

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

Use the equation of the line from the calibration curve to determine the concentration of

the diluted solution.

Calculate the concentration of the original saturated solution by multiplying by the dilution

factor.
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Experimental Workflows and Logical Relationships
The following diagrams illustrate the logical workflow for solubility determination and the

general application of 4-Bromo-6-methylpyridin-2-amine in a research and development

context.

Workflow for Gravimetric Solubility Determination

Add excess 4-Bromo-6-methylpyridin-2-amine to solvent

Equilibrate in thermostatic shaker bath

Allow excess solid to settle

Withdraw and filter supernatant

Evaporate solvent from a known volume of filtrate

Dry residue to constant mass

Calculate solubility

Click to download full resolution via product page

Caption: Gravimetric solubility determination workflow.
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General R&D Workflow for 4-Bromo-6-methylpyridin-2-amine

Synthesis and Purification

Application

Synthesis of 4-Bromo-6-methylpyridin-2-amine

Purification (e.g., Recrystallization, Chromatography)

Characterization (e.g., NMR, MS, HPLC)

Solubility Screening

Use as intermediate in further synthesis

Biological Screening (e.g., enzyme assays, cell-based assays)

Lead Optimization

Click to download full resolution via product page

Caption: R&D workflow for a chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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